Cas no 151464-91-4 (3-tert-Butyl-2,4-dimethylpyrrole)

3-tert-Butyl-2,4-dimethylpyrrole Properties

Names and Identifiers

• 3-tert-Butyl-2,4-dimethylpyrrole
• 2,4-Dimethyl-3-butylpyrrole
• 3-Butyl-2,4-dimethylpyrrole
• 3-tert-butyl-2,4-dimethyl-1H-pyrrole
• 1H-Pyrrole,3-butyl-2,4-dimethyl
• 2,4-dimethyl-3-tert-butylpyrrole
• 3-Butyl-2,4-dimethyl-pyrrol
• 3-butyl-2,4-dimethyl-pyrrole
• 4-butyl-3,5-dimethylpyrrole
• 1H-Pyrrole, 3-(1,1-dimethylethyl)-2,4-dimethyl-
• A876563
• NVULIPFEBVZBOV-UHFFFAOYSA-N
• 151464-91-4
• AC-6176
• 2,4-Dimethyl-3-tert-Butyl Pyrrole
• 3-(tert-Butyl)-2,4-dimethyl-1H-pyrrole
• SB62806
• FT-0756828
• 28991-99-3
• 1H-Pyrrole, 3-butyl-2,4-dimethyl-
• SCHEMBL9141012
• A3331
• AKOS006288600
• DTXSID00652200
• 3-BUTYL-2,4-DIMETHYLPYRROLE 98+%
• +Expand

• MDL： MFCD08458287
• InChIKey： NVULIPFEBVZBOV-UHFFFAOYSA-N
• Inchi： 1S/C10H17N/c1-7-6-11-8(2)9(7)10(3,4)5/h6,11H,1-5H3
• SMILES： C(C1C(C)=CNC=1C)(C)(C)C

Computed Properties

• Exact Mass: 151.13600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 151.136099547g/mol
• Heavy Atom Count: 11
• Complexity: 134
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• LogP: 2.97410
• PSA: 15.79000
• Refractive Index: 1.495
• Boiling Point: 223.6°C at 760 mmHg
• Flash Point: 86.7°C
• Density: 0.905